Cas no 2228202-77-3 (1-amino-2-(1,3-benzothiazol-2-yl)propan-2-ol)

• Product Name: 1-amino-2-(1,3-benzothiazol-2-yl)propan-2-ol
• CAS No: 2228202-77-3
• MF: C₁₀H₁₂N₂OS
• MW: 208.280080795288
• CID: 5928357
• PubChem ID: 165977090
• Update Time: 2025-08-05

1-amino-2-(1,3-benzothiazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(1,3-benzothiazol-2-yl)propan-2-ol
• 2228202-77-3
• EN300-1770471

• Inchi： 1S/C10H12N2OS/c1-10(13,6-11)9-12-7-4-2-3-5-8(7)14-9/h2-5,13H,6,11H2,1H3
• InChI Key： HIDKJTIRWYTWEI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(C)(CN)O

Computed Properties

• Exact Mass: 208.06703418g/mol
• Monoisotopic Mass: 208.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-amino-2-(1,3-benzothiazol-2-yl)propan-2-ol

Comprehensive Analysis of 1-amino-2-(1,3-benzothiazol-2-yl)propan-2-ol (CAS No. 2228202-77-3): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 1-amino-2-(1,3-benzothiazol-2-yl)propan-2-ol (CAS No. 2228202-77-3) has emerged as a compound of significant interest. This structurally unique molecule combines a benzothiazole core with an amino alcohol functional group, making it a versatile intermediate for synthetic applications. Researchers are increasingly focusing on its potential in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. The compound's chirality at the propan-2-ol center further enhances its value for asymmetric synthesis, aligning with current trends in green chemistry and stereoselective catalysis.

The molecular structure of CAS 2228202-77-3 features a 1,3-benzothiazole moiety, known for its electron-rich properties and biological activity. This heterocyclic system is frequently encountered in fluorescent probes and bioimaging agents, addressing the growing demand for diagnostic tools in precision medicine. Recent publications highlight its utility in designing small molecule modulators for protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound's logP value and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies, answering frequent queries about CNS drug delivery mechanisms.

From a synthetic chemistry perspective, 1-amino-2-(1,3-benzothiazol-2-yl)propan-2-ol serves as a valuable building block for combinatorial chemistry libraries. Its amino alcohol functionality allows for diverse derivatization, including peptide coupling, Schiff base formation, and N-alkylation reactions. These transformations are crucial for developing structure-activity relationship (SAR) studies, a common search term among medicinal chemists. The compound's thermal stability (as evidenced by differential scanning calorimetry data) and solubility profile in polar aprotic solvents make it suitable for high-throughput screening platforms, addressing industry needs for drug discovery efficiency.

In material science applications, the benzothiazole component of CAS 2228202-77-3 contributes to π-conjugated systems with potential applications in organic electronics. This aligns with current research trends in flexible displays and optoelectronic devices, frequently searched topics in nanotechnology forums. The compound's ability to form metal complexes through its nitrogen and sulfur atoms opens possibilities for catalysis and sensor development, particularly in environmental monitoring for heavy metal detection.

Quality control aspects of 1-amino-2-(1,3-benzothiazol-2-yl)propan-2-ol involve rigorous HPLC purity analysis and mass spectrometry characterization, addressing pharmaceutical industry concerns about impurity profiling. Stability studies under various pH conditions and temperature ranges provide essential data for formulation scientists, a key demographic searching for excipient compatibility information. The compound's crystalline polymorph behavior, investigated through X-ray diffraction, contributes valuable insights to pharmaceutical solid-state chemistry discussions.

Emerging applications in bioconjugation chemistry utilize the amino group of 2228202-77-3 for creating antibody-drug conjugates (ADCs), a trending topic in targeted cancer therapy research. The benzothiazole moiety's fluorescence properties enable tracking of conjugate distribution, answering frequent queries about drug delivery visualization. These characteristics position the compound as a multifunctional tool in theranostic development, combining therapeutic and diagnostic capabilities.

Environmental fate studies of 1-amino-2-(1,3-benzothiazol-2-yl)propan-2-ol address growing concerns about pharmaceutical pollution and green chemistry metrics. Its biodegradability profile and ecotoxicological data are increasingly important for sustainable chemistry initiatives, reflecting search trends toward environmentally benign compounds. The compound's potential for biocatalytic transformation using engineered enzymes aligns with industrial interest in biocatalysis and biomanufacturing processes.

From a regulatory perspective, proper handling and storage of CAS 2228202-77-3 requires attention to its hygroscopic nature and light sensitivity, common considerations for research chemical management. Analytical methods for its quantification in complex matrices are frequently searched by quality control laboratories, particularly regarding LC-MS techniques and method validation protocols. These practical aspects complement the compound's scientific interest with necessary laboratory safety information.